Core Crystal Structure of Anhydrous Manganese (II) Bromide
Core Crystal Structure of Anhydrous Manganese (II) Bromide
An In-depth Technical Guide on the Crystal Structure of Manganese (II) Bromide
Audience: Researchers, scientists, and drug development professionals.
This technical guide provides a comprehensive overview of the crystal structure of anhydrous manganese (II) bromide (MnBr₂). It details the crystallographic parameters, coordination geometry, and the experimental and computational methodologies used for its characterization.
Anhydrous manganese (II) bromide crystallizes in a trigonal system, which is characteristic of many transition metal halides.[1] Its structure is layered, consisting of two-dimensional sheets of MnBr₂ oriented in the (0, 0, 1) direction.[2] This layered arrangement is often referred to as the CdI₂ (cadmium iodide) type structure.[1][3]
The fundamental building block of the crystal is the MnBr₆ octahedron.[2][4][5] In this arrangement, each manganese (Mn²⁺) cation is octahedrally coordinated to six bromide (Br⁻) anions. These octahedra share edges with neighboring octahedra to form the extended two-dimensional sheets.[1][2] The forces holding these sheets together are weak van der Waals interactions.[1]
The space group for this primary crystal structure is P-3m1 (No. 164).[2][6][7][8] The manganese atom is in the +2 oxidation state, and its five unpaired electrons in the 3d orbital are responsible for the material's intrinsic magnetic properties.[6][7]
While the P-3m1 space group is the most commonly cited structure, other polymorphs have been reported, including a high-temperature cubic form (Fd-3m space group) and another trigonal structure (R-3m space group).[4][5][9]
Quantitative Crystallographic Data
The structural parameters for the trigonal (P-3m1) crystal structure of MnBr₂ have been determined through experimental techniques and confirmed by computational simulations.[2][6][7] The key quantitative data are summarized below.
| Parameter | Value | Reference(s) |
| Crystal System | Trigonal | [2][8] |
| Space Group | P-3m1 (No. 164) | [2][6][8] |
| Lattice Constant (a) | 3.87 Å | [2][6] |
| Lattice Constant (b) | 3.87 Å | [2][6] |
| Lattice Constant (c) | 6.48 Å | [2][6] |
| Lattice Angle (α) | 90.00° | [2] |
| Lattice Angle (β) | 90.00° | [2] |
| Lattice Angle (γ) | 120.00° | [2] |
| Unit Cell Volume | 84.15 ų | [2] |
| Coordination Geometry | Octahedral (MnBr₆) | [2][4][5] |
| Mn-Br Bond Length | 2.69 Å - 2.70 Å | [2][4][5] |
Experimental Protocols for Structure Determination
The determination of the crystal structure of inorganic compounds like MnBr₂ is primarily achieved through single-crystal X-ray diffraction (XRD).[10][11][12] This is complemented by powder XRD for phase identification and computational methods for refinement and property prediction.
Synthesis and Crystallization
A general protocol for obtaining single crystals of MnBr₂ suitable for XRD analysis is as follows:
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Synthesis: Anhydrous MnBr₂ can be prepared by the reaction of manganese metal with bromine gas at elevated temperatures or by dehydrating a hydrated form, such as MnBr₂·4H₂O, under vacuum with heating.
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Crystal Growth: Single crystals are typically grown from the melt using techniques like the Bridgman-Stockbarger method. The polycrystalline MnBr₂ powder is sealed in a quartz ampoule under vacuum, heated above its melting point (698 °C), and then slowly cooled through a temperature gradient to promote the growth of a single crystal.[8] Alternatively, vapor transport methods can be employed.
Single-Crystal X-ray Diffraction (XRD)
The following outlines a standard methodology for single-crystal XRD analysis.[11][12]
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Crystal Selection and Mounting: A suitable single crystal (typically < 0.5 mm in all dimensions) with well-defined faces and minimal defects is selected under a microscope. It is mounted on a goniometer head using a cryo-loop and flash-cooled in a stream of cold nitrogen gas (e.g., at 100 K) to minimize thermal vibrations and radiation damage.
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Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å) is directed at the crystal. The crystal is rotated, and a series of diffraction patterns are collected on an area detector (like a CCD or pixel detector) at different orientations.[11]
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Data Processing: The collected diffraction images are processed to integrate the intensities of the thousands of measured reflections. Corrections are applied for factors such as Lorentz-polarization effects, absorption, and crystal decay.
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Structure Solution: The processed data is used to solve the crystal structure. Ab initio methods or direct methods are employed to determine the initial positions of the atoms within the unit cell, yielding an initial electron density map.
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Structure Refinement: The initial atomic model is refined using full-matrix least-squares methods.[13] This iterative process adjusts atomic positions, and thermal displacement parameters to achieve the best possible fit between the calculated and observed diffraction intensities, resulting in a final, accurate crystal structure.
Visualizations
The following diagrams illustrate the experimental workflow for crystal structure determination and the coordination environment within the MnBr₂ crystal.
Caption: Experimental workflow for MnBr₂ crystal structure determination.
Caption: Simplified coordination geometry of the MnBr₆ octahedron.
References
- 1. Manganese bromide (13446-03-2) for sale [vulcanchem.com]
- 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 3. WebElements Periodic Table » Manganese » manganese dibromide [webelements.com]
- 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Electronic and Magnetic Properties of Manganese Bromide Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Manganese(II) bromide - Wikipedia [en.wikipedia.org]
- 9. simmate.org [simmate.org]
- 10. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 11. X-ray crystallography - Wikipedia [en.wikipedia.org]
- 12. X-Ray Diffraction Basics | Chemical Instrumentation Facility [cif.iastate.edu]
- 13. pubs.aip.org [pubs.aip.org]
